1-chloro-2-naphthyl pentafluorobenzoate
Overview
Description
1-chloro-2-naphthyl pentafluorobenzoate (CN-PFB) is a chemical compound that is widely used in scientific research applications. It is a derivative of pentafluorobenzoic acid and naphthyl chloride, which are both commonly used reagents in organic chemistry. CN-PFB is a white solid that is soluble in organic solvents such as dichloromethane and chloroform.
Mechanism of Action
The mechanism of action of 1-chloro-2-naphthyl pentafluorobenzoate is based on its ability to react with amino and thiol groups on biomolecules. The reaction forms a covalent bond between the 1-chloro-2-naphthyl pentafluorobenzoate and the biomolecule, which results in a fluorescent label. The labeling reaction is specific and can be used to target specific biomolecules in complex mixtures.
Biochemical and physiological effects:
1-chloro-2-naphthyl pentafluorobenzoate labeling does not have any known biochemical or physiological effects on the labeled biomolecules. The labeling reaction is reversible and does not affect the function of the labeled biomolecules.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-chloro-2-naphthyl pentafluorobenzoate labeling is its specificity and sensitivity. The labeling reaction can be carried out under mild conditions and does not require any special equipment. However, 1-chloro-2-naphthyl pentafluorobenzoate labeling is limited by its solubility in aqueous solutions, which can limit its use in some biological applications.
Future Directions
There are several future directions for the use of 1-chloro-2-naphthyl pentafluorobenzoate in scientific research. One potential application is in the development of biosensors for the detection of specific biomolecules. 1-chloro-2-naphthyl pentafluorobenzoate labeling could be used to create fluorescent probes that are specific for certain biomolecules, such as enzymes or receptors. Another potential application is in the development of new imaging techniques for studying biological systems. 1-chloro-2-naphthyl pentafluorobenzoate labeling could be used to visualize the distribution and localization of biomolecules in cells and tissues. Overall, 1-chloro-2-naphthyl pentafluorobenzoate is a versatile and useful reagent for scientific research, with many potential applications in the future.
Scientific Research Applications
1-chloro-2-naphthyl pentafluorobenzoate is commonly used as a fluorescent labeling reagent in biochemical and physiological research. It can be used to label proteins, nucleic acids, and other biomolecules for visualization and quantification. 1-chloro-2-naphthyl pentafluorobenzoate has been used to study protein-protein interactions, enzyme kinetics, and membrane transport.
properties
IUPAC Name |
(1-chloronaphthalen-2-yl) 2,3,4,5,6-pentafluorobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H6ClF5O2/c18-11-8-4-2-1-3-7(8)5-6-9(11)25-17(24)10-12(19)14(21)16(23)15(22)13(10)20/h1-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOQVVNMLLGYEOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2Cl)OC(=O)C3=C(C(=C(C(=C3F)F)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H6ClF5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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